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Compound of Interest

Compound Name: tert-Butyl hydrogen carbonate

Cat. No.: B1608350 Get Quote

Essential Safety and Handling Guide for tert-
Butyl Hydrogen Carbonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling tert-butyl hydrogen carbonate. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing exposure risks.

I. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is fundamental for safely handling tert-butyl hydrogen
carbonate. The following table summarizes the required personal protective equipment.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standard. A

face shield should be worn

over the goggles when there is

a significant risk of splashes.

Protects against potential eye

irritation or damage from

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves prior to use and change

them immediately if

contaminated.

Provides protection against

skin contact, which may cause

irritation.

Skin and Body Protection

A standard laboratory coat

should be worn over personal

clothing. Ensure legs and feet

are covered with long pants

and closed-toe shoes. For

larger quantities, a chemical-

resistant apron and sleeves

are recommended.

Protects skin from accidental

splashes and contact.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood to avoid the generation

and inhalation of vapors or

aerosols.[1] If a fume hood is

not available, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

Prevents inhalation of

potentially harmful vapors.[1]

II. Quantitative Data
The following table summarizes key quantitative data for tert-butyl hydrogen carbonate.
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Property Value

Molecular Formula C₅H₁₀O₃

Molecular Weight 118.13 g/mol

Appearance Colorless to pale yellow liquid[1]

Density 1.053 g/cm³

Boiling Point 160.1 °C at 760 mmHg

Flash Point 60.1 °C

Note: Occupational exposure limits for tert-butyl hydrogen carbonate have not been formally

established. Therefore, it is crucial to handle this compound with care and minimize any

potential exposure.

III. Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational before starting any work.
Verify that an emergency eyewash station and safety shower are readily accessible.
Assemble all necessary equipment and reagents within the fume hood to minimize
movement of the chemical.

2. Handling:

Always wear the appropriate PPE as detailed in Section I.
Work exclusively within a chemical fume hood to prevent the accumulation of vapors in the
breathing zone.[1]
Avoid direct contact with skin and eyes.
Do not inhale vapors or aerosols.[1]
Use only non-sparking tools and equipment, especially when handling larger quantities.
Keep the container tightly closed when not in use.

3. Storage:
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Store in a cool, dry, and well-ventilated area.
Keep away from heat, sparks, and open flames.
Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.
Containers should be clearly labeled with the chemical name and any associated hazards.

IV. Spill and Emergency Procedures
1. Small Spills (less than 100 mL):

Alert personnel in the immediate area.
Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).
Do not use combustible materials like paper towels for cleanup.
Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
labeled container for hazardous waste disposal.
Clean the spill area with soap and water.

2. Large Spills (greater than 100 mL):

Evacuate the immediate area and alert others.
If the spill is flammable, eliminate all ignition sources.
Contact your institution's emergency response team immediately.
Do not attempt to clean up a large spill without specialized training and equipment.

3. Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation develops.
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]
Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

V. Disposal Plan
All waste containing tert-butyl hydrogen carbonate must be managed as hazardous waste.
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1. Waste Collection:

Collect all residual chemical and contaminated materials (e.g., absorbent materials from
spills, used gloves, and other disposable PPE) in a dedicated, clearly labeled, and sealed
waste container.
The container should be made of a material compatible with tert-butyl hydrogen
carbonate.
The label should clearly indicate "Hazardous Waste" and "tert-butyl hydrogen carbonate."

2. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area or a central
hazardous waste storage facility.
Ensure the storage area is well-ventilated and away from incompatible materials.

3. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

VI. Workflow for Handling tert-Butyl Hydrogen
Carbonate
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Workflow for Handling tert-Butyl Hydrogen Carbonate
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Caption: Logical workflow for the safe handling of tert-Butyl hydrogen carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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